molecular formula C22H22N2O3 B1229264 1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione

1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione

Cat. No. B1229264
M. Wt: 362.4 g/mol
InChI Key: CRKNXIKNLIOIJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione is a member of pyrrolidines.

Scientific Research Applications

1. Crystal Structure Analysis

  • The compound exhibits distinct conformations and molecular interactions, which are crucial for understanding its structural properties. For example, a study on a related compound highlighted the specific conformation of the pyridine-2,6-dione ring and its interactions with neighboring molecules (Das et al., 2009).

2. Exploration of Fractal Structures

  • An investigation into similar compounds revealed the formation of unique curved fractal structures, which can have applications in materials science and design (Qian et al., 2017).

3. Synthesis Methods and Chemical Transformations

  • Research on the synthesis and transformation of related compounds provides insights into efficient preparation methods, which are fundamental for further applications in chemical synthesis (Kulakov et al., 2021).

4. Electron Transport Layer Applications in Solar Cells

  • A study on an n-type conjugated polyelectrolyte with structural similarities demonstrated its potential as an electron transport layer in polymer solar cells, indicating possible applications of the compound in renewable energy technologies (Hu et al., 2015).

5. Photoluminescent Properties for Electronic Applications

  • Research into conjugated polymers containing similar molecular structures revealed significant photoluminescent properties, suggesting potential applications in electronic devices and lighting technologies (Beyerlein & Tieke, 2000).

properties

Product Name

1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione

Molecular Formula

C22H22N2O3

Molecular Weight

362.4 g/mol

IUPAC Name

1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione

InChI

InChI=1S/C22H22N2O3/c1-27-19-9-7-18(8-10-19)24-21(25)15-20(22(24)26)23-13-11-17(12-14-23)16-5-3-2-4-6-16/h2-11,20H,12-15H2,1H3

InChI Key

CRKNXIKNLIOIJW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCC(=CC3)C4=CC=CC=C4

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione
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1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione
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1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione
Reactant of Route 4
1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione
Reactant of Route 5
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1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione
Reactant of Route 6
1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione

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